Cas no 693222-51-4 (Hymenialdisine Analogue #1)

Hymenialdisine Analogue #1 is a synthetic derivative of the natural marine sponge alkaloid hymenialdisine, designed to enhance selectivity and potency in kinase inhibition. This compound exhibits strong inhibitory activity against key kinases involved in inflammatory and proliferative pathways, making it a valuable tool for biochemical research. Its optimized structure improves stability and solubility compared to the parent compound, facilitating in vitro and cellular studies. Researchers utilize Hymenialdisine Analogue #1 to investigate signal transduction mechanisms, particularly in cancer and neurodegenerative disease models. The analogue’s well-characterized profile ensures reproducibility in experimental settings, supporting rigorous pharmacological and mechanistic studies.

Hymenialdisine Analogue #1 structure

Product Name:Hymenialdisine Analogue #1

CAS No:693222-51-4

MF:C₁₅H₁₃N₅O₂

MW:295.296022176743

CID:826598

PubChem ID:135433657

Update Time:2025-10-29

Hymenialdisine Analogue #1 Chemical and Physical Properties

Names and Identifiers

- Hymenialdisine Analogue #1
- HYMENIALDISINE ANALOGUE
- Hymenialdisine Analogue 1
- 5-(2-Amino-5-oxo-1,5-dihydroimidazol-4-ylidine)-3,4,5,10-2H-azepino[3,4-b]indol-1-one
- HY-112477
- 5-(2-amino-5-oxo-3,5-dihydro-imidazol-4-ylidene)-3,4,5,10-tetrahydro-2H-azepino[3,4-b]indol-1-one
- BDBM50025098
- 5-(2-amino-5-oxo-3.5-dihydro-imidazol-4-ylidene)-3,4,5,10-tetrahydro-2H-azepino[3,4-b]indol-1-one
- PD084730
- NCGC00387768-01
- (5Z)-5-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2,3,4,10-tetrahydroazepino[3,4-b]indol-1-one
- FT-0670243
- 5-(2-amino-4-oxo-1H-imidazol-5(4H)-ylidene)-2,3,4,5-tetrahydroazepino[3,4-b]indol-1(10H)-one
- SMPPSGXPGZSJCP-UHFFFAOYSA-N
- Chk2-IN-1
- (Z)-5-(2-Amino-5-oxo-1H-imidazol-4(5H)-ylidene)-2,3,4,5-tetrahydroazepino[3,4-b]indol-1(10H)-one
- 5-[2-Amino-5-oxo-3,5-dihydro-imidazol-(4Z)-ylidene]-3,4,5,10-tetrahydro-2H-azepino[3,4-b]indol-1-one
- 5-(2-amino-5-oxo-3,5-dihydro-imidazol-4-ylidene)-3,4,5,10-tetrahydro-2H-azepino [3,4-b]indol-1-one
- 5-(2-Amino-5-oxo-1,5-dihydroimidazol-4-ylidene)-3,4,5,10-tetrahydro-2H-azepino[3,4-b]indol-1-one
- SC-203885
- SCHEMBL3426111
- 693222-51-4
- 5-(2-amino-4-hydroxy-1H-imidazol-5-yl)-3,4-dihydro-2H-azepino[3,4-b]indol-1-one
- AKOS040746331
- 5-[2-Amino-5-oxo-1,5-dihydro-imidazol-(4Z)-ylidene]-3,4,5,10-tetrahydro-2H-azepino[3,4-b]indol-1-one
- CHEMBL481333
- 5-(2-amino-4-hydroxy-1H-imidazol-5-yl)-1H,2H,3H,4H-azepino[3,4-b]indol-1-one
- Chk2 Inhibitor
- 724708-21-8
- (Z)-5-(2-amino-5-oxo-1H-imidazol-4(5H)-ylidene)-2,3,4,5-tetrahydroazepino[3,4-b]indol-1(10H)-one; Chk2 Inhibitor
- Hymenialdisine, 27d
- CHEMBL332551
- BDBM50149481
- BDBM50256044
- Inchi： 1S/C15H13N5O2/c16-15-19-11(14(22)20-15)8-5-6-17-13(21)12-10(8)7-3-1-2-4-9(7)18-12/h1-4,22H,5-6H2,(H,17,21)(H3,16,19,20)
- InChI Key： RZEPRPGFGRQXDI-UHFFFAOYSA-N
- SMILES： O=C1C2C(C3C=CC=CC=3N=2)=C(C2=C(N=C(N)N2)O)CCN1

Computed Properties

Exact Mass: 295.10692467g/mol
Monoisotopic Mass: 295.10692467g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 558
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 116Å²

Experimental Properties

Solubility: DMSO (Slightly)

Hymenialdisine Analogue #1 Security Information

Storage Condition：-20?C Freezer

Hymenialdisine Analogue #1 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H998025-1mg	Hymenialdisine Analogue #1	693222-51-4	1mg	$ 224.00	2023-09-07
TRC	H998025-10mg	Hymenialdisine Analogue #1	693222-51-4	10mg	$ 1694.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-280808-1mg	Hymenialdisine Analogue 1,	693222-51-4	1mg	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-280808-1 mg	Hymenialdisine Analogue 1,	693222-51-4	1mg	￥3,234.00	2023-07-11